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Compound of Interest

Compound Name: (R)-oleoylcarnitine hydrochloride

Cat. No.: B1434973

Technical Support Center: (R)-Oleoylcarnitine
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility, handling, and experimental use of (R)-
oleoylcarnitine hydrochloride.

Frequently Asked Questions (FAQSs)
Q1: What is the solubility of (R)-oleoylcarnitine hydrochloride in common organic solvents?

Al: The solubility of (R)-oleoylcarnitine hydrochloride can vary slightly between batches and
manufacturers. However, based on available data, the approximate solubility in DMSO and
ethanol is summarized below.

Data Presentation: Solubility of (R)-Oleoylcarnitine Hydrochloride
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Solvent Solubility (mg/mL) Notes

May require ultrasonication
and warming to 60°C to
achieve higher concentrations.
DMSO 14 - 30 mg/mL It is recommended to use
newly opened, anhydrous
DMSO as the presence of

water can reduce solubility.

Ethanol 20 - 30 mg/mL

Q2: 1 am having trouble dissolving (R)-oleoylcarnitine hydrochloride. What can | do?

A2: Difficulty in dissolving (R)-oleoylcarnitine hydrochloride can be due to several factors.
Please refer to our troubleshooting guide below for potential solutions.

Q3: What are the known biological activities of (R)-oleoylcarnitine hydrochloride?

A3: (R)-oleoylcarnitine hydrochloride is recognized for two primary biological activities: it is a
potent, non-competitive inhibitor of the glycine transporter 2 (GlyT2) and has been shown to
play a role in hepatocarcinogenesis through the activation of the STAT3 signaling pathway.[1]

[2](3]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitate forms in the

solution.

The concentration may be too
high for the solvent at room

temperature.

Gently warm the solution in a
water bath (up to 60°C) and
use an ultrasonic bath to aid

dissolution.

The solvent may have

absorbed moisture.

Use a fresh, unopened bottle
of anhydrous DMSO.
Hygroscopic DMSO can
significantly impact the

solubility of the product.

The compound is not

dissolving completely.

Insufficient agitation or time.

Vortex the solution for a longer
period. If the issue persists,
sonicate the solution for

several minutes.

The quality of the compound

may have degraded.

Ensure the compound has
been stored correctly
according to the
manufacturer's instructions,

typically at -20°C.

Inconsistent results in

bioassays.

The compound may not be
fully in solution, leading to

inaccurate concentrations.

Always ensure the stock
solution is clear before making
further dilutions for your
experiments. Visually inspect

for any precipitate.

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution in DMSO

» Weighing the Compound: Accurately weigh the required amount of (R)-oleoylcarnitine

hydrochloride powder in a sterile microcentrifuge tube. For example, for 1 mL of a 10 mM

stock solution (Molecular Weight: 462.1 g/mol ), weigh 4.62 mg.
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e Adding Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the tube. For a 10
mM stock, add 1 mL of DMSO.

¢ Dissolution: Vortex the tube for 1-2 minutes to facilitate dissolution.

e Warming and Sonication (if necessary): If the compound does not fully dissolve, warm the
tube in a 37-60°C water bath for 5-10 minutes. Following warming, place the tube in an
ultrasonic bath for 10-15 minutes.

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any
precipitate.

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C as recommended by the manufacturer.

Signaling Pathways and Workflows

Below are diagrams illustrating the key biological pathways and a typical experimental workflow

involving (R)-oleoylcarnitine hydrochloride.
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Caption: Inhibition of Glycine Transporter 2 (GlyT2) by (R)-oleoylcarnitine hydrochloride.
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Caption: Activation of STAT3 signaling by (R)-oleoylcarnitine, promoting hepatocarcinogenesis.
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Caption: General experimental workflow for using (R)-oleoylcarnitine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

